(2-Bromophenyl)(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2-Bromophenyl)(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)methanone, also known as BTAAM, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicinal chemistry.
Scientific Research Applications
Antioxidant Properties
Research into bromophenol derivatives, similar in structural motif to the queried compound, has shown significant antioxidant activity. These compounds are synthesized through reactions such as bromination and evaluated for their capacity to scavenge free radicals and chelate metal ions, indicating potential as natural antioxidants (Çetinkaya, Göçer, Menzek, & Gülçin, 2012); (Balaydın, Gülçin, Menzek, Göksu, & Şahin, 2010).
Enzymatic Inhibition
Studies have also explored the synthesis of novel bromophenol derivatives for their inhibitory activity against carbonic anhydrase, an enzyme involved in various physiological processes. Some synthesized compounds showed potent inhibitory effects, suggesting their potential in developing treatments for conditions like glaucoma and epilepsy (Balaydın, Soyut, Ekinci, Göksu, Beydemir, Menzek, & Şahin, 2012).
Catalytic Asymmetric Synthesis
The incorporation of azetidine units, as in the queried compound, into chiral ligands has been evaluated for catalytic asymmetric addition reactions. Such compounds facilitate high enantioselectivity in the synthesis of aldehydes, showcasing their potential in organic synthesis and pharmaceutical applications (Wang, Zhang, Zhao, Wang, Ding, Jing, & Song, 2008).
Antimicrobial and Antiviral Activity
Bromophenol derivatives have been assessed for their antimicrobial and antiviral activities, providing valuable insights into the development of new therapeutic agents. Some compounds exhibit significant activity against various bacterial and fungal strains, as well as selective antiviral properties, highlighting their potential in medicinal chemistry (Reddy & Reddy, 2016); (Sharma, Narasimhan, Kumar, Judge, Narang, De Clercq, & Balzarini, 2009).
properties
IUPAC Name |
(2-bromophenyl)-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11BrF3NO2/c13-10-4-2-1-3-9(10)11(18)17-5-8(6-17)19-7-12(14,15)16/h1-4,8H,5-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSAXWFVLXKPANV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC=CC=C2Br)OCC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11BrF3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.